Cas no 60722-62-5 (4-amino-5-(benzyloxy)pyrimidin-2(1H)-one)

• Product Name: 4-amino-5-(benzyloxy)pyrimidin-2(1H)-one
• CAS No: 60722-62-5
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 953405
• PubChem ID: 72942673
• Update Time: 2025-05-23

4-amino-5-(benzyloxy)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(benzyloxy)pyrimidin-2(1H)-one
• 4-amino-6-benzyloxy-1(3)H-pyrimidin-2-one
• 6-(phenylmethyl)-quinoline
• 6-Benzylchinolin
• 6-Benzyl-chinolin
• 6-Benzylcytosin
• 6-benzyl-quinoline
• AC1L3MPR
• AG-F-91497
• CTK5A2726
• KB-247638
• Quinoline, 6-(phenylmethyl)-
• SB59019
• 60722-62-5

• Inchi： 1S/C11H11N3O2/c12-10-9(6-13-11(15)14-10)16-7-8-4-2-1-3-5-8/h1-6H,7H2,(H3,12,13,14,15)
• InChI Key： OJHVBOJHJDXUNA-UHFFFAOYSA-N
• SMILES： O(C1C=NC(NC=1N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 217.08523
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 4-amino-5-(benzyloxy)pyrimidin-2(1H)-one

4-Amino-5-(Benzyloxy)Pyrimidin-2(1H)-One: A Comprehensive Overview

The compound 4-amino-5-(benzyloxy)pyrimidin-2(1H)-one, identified by the CAS number 60722-62-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrimidinones, which are known for their versatile applications in drug design and synthesis. The structure of this molecule is characterized by a pyrimidine ring system with an amino group at position 4 and a benzyloxy substituent at position 5, along with a ketone group at position 2.

Recent studies have highlighted the potential of 4-amino-5-(benzyloxy)pyrimidin-2(1H)-one as a precursor for the development of novel therapeutic agents. Its unique structural features make it an ideal candidate for exploring various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Researchers have employed advanced computational techniques, such as molecular docking and quantum mechanics, to investigate the binding interactions of this compound with key biological targets.

In terms of synthesis, the preparation of 4-amino-5-(benzyloxy)pyrimidin-2(1H)-one involves a multi-step process that typically begins with the formation of a pyrimidine ring followed by functionalization at specific positions. The introduction of the amino and benzyloxy groups is achieved through carefully designed reactions, ensuring high yields and purity. The synthesis pathway has been optimized in recent years to enhance efficiency and reduce environmental impact.

The pharmacological evaluation of this compound has revealed promising results in preclinical models. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its antioxidant properties have been explored in vitro, indicating its role in mitigating oxidative stress-related conditions.

In the context of anticancer research, 4-amino-5-(benzyloxy)pyrimidin-2(1H)-one has shown selective cytotoxicity against cancer cell lines while sparing normal cells to a significant extent. This selectivity is attributed to its ability to target specific molecular pathways that are overactive in cancer cells but not in healthy tissues.

The structural versatility of this compound also makes it a valuable building block for constructing more complex molecules with enhanced biological activities. For example, researchers have explored the incorporation of additional functional groups to improve bioavailability or enhance targeting capabilities.

In conclusion, 4-amino-5-(benzyloxy)pyrimidin-2(1H)-one stands out as a valuable compound with diverse applications in medicinal chemistry and drug discovery. Its unique structure, coupled with recent advancements in synthetic methodologies and pharmacological evaluations, positions it as a promising candidate for future therapeutic developments.